molecular formula C8H15ClN4O2 B8489669 4,6-Dimethoxy-N,N,N-trimethyl-1,3,5-triazin-2-aminium chloride CAS No. 87024-55-3

4,6-Dimethoxy-N,N,N-trimethyl-1,3,5-triazin-2-aminium chloride

Cat. No. B8489669
CAS RN: 87024-55-3
M. Wt: 234.68 g/mol
InChI Key: JUZRGPJNDNWEKH-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

4,6-Dimethoxy-N,N,N-trimethyl-1,3,5-triazin-2-aminium chloride is a useful research compound. Its molecular formula is C8H15ClN4O2 and its molecular weight is 234.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,6-Dimethoxy-N,N,N-trimethyl-1,3,5-triazin-2-aminium chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,6-Dimethoxy-N,N,N-trimethyl-1,3,5-triazin-2-aminium chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

87024-55-3

Product Name

4,6-Dimethoxy-N,N,N-trimethyl-1,3,5-triazin-2-aminium chloride

Molecular Formula

C8H15ClN4O2

Molecular Weight

234.68 g/mol

IUPAC Name

(4,6-dimethoxy-1,3,5-triazin-2-yl)-trimethylazanium;chloride

InChI

InChI=1S/C8H15N4O2.ClH/c1-12(2,3)6-9-7(13-4)11-8(10-6)14-5;/h1-5H3;1H/q+1;/p-1

InChI Key

JUZRGPJNDNWEKH-UHFFFAOYSA-M

Canonical SMILES

C[N+](C)(C)C1=NC(=NC(=N1)OC)OC.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 25.0 g of the product from Example 1 in 340 ml dry acetone and 140 ml dry tetrahydrofuran was treated at 0° C. with 21.5 ml of liquid trimethylamine, added over a period of 10 minutes. The resulting thick white reaction mixture was stirred at room temperature for 3 hours. Filtration under nitrogen and drying in vacuo gave 30.4 g of trimethyl(4,6-dimethoxy-1,3,5-triazin-2-yl)ammonium chloride as a white powder, m.p. 130°-134° C.
Quantity
25 g
Type
reactant
Reaction Step One
[Compound]
Name
liquid
Quantity
21.5 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
340 mL
Type
solvent
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step One

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